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Cat. No.: B10828177

Get Quote

Application Notes and Protocols for BPK-21
For Researchers, Scientists, and Drug Development
Professionals
Introduction

BPK-21 is a potent and specific small molecule inhibitor of the Excision Repair Cross-

Complementation Group 3 (ERCC3) helicase, a key component of the Transcription Factor II H

(TFIIH) complex. By targeting ERCC3, BPK-21 effectively blocks its function, leading to the

suppression of T cell activation.[1] This property makes BPK-21 a valuable tool for studying the

roles of ERCC3 in cellular processes and a potential candidate for therapeutic development in

areas involving aberrant T cell activity. These application notes provide detailed protocols for

the dissolution, storage, and experimental use of BPK-21.
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Property Value Reference

CAS Number 2305052-77-9 MedchemExpress

Mechanism of Action
Specific inhibitor of ERCC3

helicase
[1]

Primary Target Cysteine 342 in ERCC3 [1]

Biological Activity Suppresses T cell activation [1]

Table 2: Solubility and Storage of BPK-21 Stock Solutions

Solvent Concentration
Storage
Temperature

Shelf Life Reference

Dimethyl

Sulfoxide

(DMSO)

≥ 50 mg/mL -80°C 6 months
MedchemExpres

s

-20°C 1 month
MedchemExpres

s

Experimental Protocols
Protocol 1: Preparation of BPK-21 Stock Solution (In Vitro & In Vivo)

This protocol describes the preparation of a concentrated stock solution of BPK-21 in DMSO.

Materials:

BPK-21 (solid powder)

Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer
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Calibrated pipettes

Procedure:

Bring the BPK-21 vial and DMSO to room temperature.

Aseptically add the appropriate volume of DMSO to the BPK-21 vial to achieve a desired

stock concentration (e.g., 10 mM or 50 mg/mL).

Vortex the solution thoroughly until the BPK-21 is completely dissolved, ensuring a clear

solution.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles.

Store the aliquots as recommended in Table 2.

Protocol 2: Preparation of BPK-21 Working Solution for In Vitro Cell-Based Assays

This protocol details the dilution of the DMSO stock solution for use in cell culture experiments.

Materials:

BPK-21 DMSO stock solution (from Protocol 1)

Appropriate cell culture medium (e.g., RPMI, DMEM)

Sterile tubes for dilution

Procedure:

Thaw a single aliquot of the BPK-21 DMSO stock solution at room temperature.

Determine the final desired concentration of BPK-21 for your experiment.

Perform a serial dilution of the stock solution in cell culture medium to achieve the final

working concentration.
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Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. A solvent control (medium with the

same final concentration of DMSO) should always be included in the experiment.

Add the final working solution to your cell cultures.

Protocol 3: Preparation of BPK-21 Working Solution for In Vivo Experiments

This protocol provides a method for formulating BPK-21 for in vivo administration, resulting in a

clear solution. This method is suitable for achieving a concentration of ≥ 5 mg/mL.

Materials:

BPK-21 DMSO stock solution (50 mg/mL, from Protocol 1)

PEG300

Tween-80

Saline (0.9% NaCl), sterile

Sterile tubes for mixing

Procedure:

For a 1 mL final working solution, combine the following in the specified order, ensuring

thorough mixing after each addition:

100 µL of 50 mg/mL BPK-21 in DMSO

400 µL of PEG300

50 µL of Tween-80

450 µL of Saline

The final solution should be clear. It is recommended to prepare this working solution fresh

on the day of use.
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Caption: Proposed mechanism of BPK-21 in T cell activation.

Experimental Workflow Diagram
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Preparation Controls
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Caption: General workflow for BPK-21 experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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